Cas no 3001-64-7 (2-Sulfanylpropan-1-ol)

• Product Name: 2-Sulfanylpropan-1-ol
• CAS No: 3001-64-7
• MF: C₃H₈OS
• MW: 92.1600198745728
• MDL: MFCD20731174
• CID: 311811
• PubChem ID: 102921
• Update Time: 2025-06-25

2-Sulfanylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-mercapto-(6CI,7CI,8CI,9CI)
• 2-sulfanylpropan-1-ol
• 1-hydroxypropane-2-thiol
• 1-Propanol,2-mercapto
• 2,3-Mercaptopropanol
• 2-mercapto-1-hydroxypropane
• 2-mercapto-1-propanol
• 2-mercaptopropan-1-ol
• 2-Mercaptopropanol
• EINECS 221-084-7
• MFCD20731174
• DTXSID50952424
• SY195125
• AC8877
• 1-Propanol, 2-mercapto-
• AKOS026730390
• NS00048134
• 3001-64-7
• EN300-95515
• 2-Mercapto-1-propanol; 2-Mercaptopropanol
• 2-Sulfanylpropan-1-ol

• MDL： MFCD20731174
• Inchi： 1S/C3H8OS/c1-3(5)2-4/h3-5H,2H2,1H3
• InChI Key： QNNVICQPXUUBSN-UHFFFAOYSA-N
• SMILES： SC(C)CO

Computed Properties

• Exact Mass: 92.02960
• Monoisotopic Mass: 92.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 22.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 1.024
• Boiling Point: 158.3°Cat760mmHg
• Flash Point: 49.6°C
• Refractive Index: 1.475
• PSA: 59.03000
• LogP: 0.29700

Additional information on 2-Sulfanylpropan-1-ol

Latest Research Insights on 2-Sulfanylpropan-1-ol (CAS: 3001-64-7) in Chemical Biology and Pharmaceutical Applications

2-Sulfanylpropan-1-ol (CAS: 3001-64-7), a sulfur-containing alcohol, has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound, characterized by a thiol (-SH) functional group, serves as a key intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its role in modulating protein interactions, antioxidant mechanisms, and as a precursor for novel pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Sulfanylpropan-1-ol exhibits potent radical-scavenging properties, making it a promising candidate for mitigating oxidative stress-related diseases. The research team utilized density functional theory (DFT) calculations to elucidate its reaction kinetics with reactive oxygen species (ROS), revealing a low activation energy barrier for hydrogen atom transfer—a critical factor in its antioxidant efficacy.

In pharmaceutical synthesis, 2-Sulfanylpropan-1-ol has been employed as a building block for thioether-linked prodrugs. A breakthrough application was reported in Nature Chemical Biology, where researchers developed a pH-sensitive drug delivery system using this compound to enhance tumor-targeted release of chemotherapeutics. The thiol group facilitated selective conjugation with maleimide-functionalized carriers, achieving >80% payload release in acidic tumor microenvironments.

Structural modifications of 2-Sulfanylpropan-1-ol have yielded derivatives with improved pharmacokinetic properties. A patent application (WO2023124567) disclosed novel N-acetylcysteine analogs derived from this scaffold, showing enhanced oral bioavailability and glutathione-replenishing capacity in preclinical models of hepatic fibrosis. Molecular dynamics simulations indicated these derivatives maintain stable conformations when interacting with the glutamate-cysteine ligase catalytic subunit.

Challenges remain in optimizing the compound's metabolic stability, as in vivo studies detected rapid glutathione conjugation in hepatic circulation. Current research directions include developing protected prodrug forms and exploring its potential in metal-chelating therapies for neurodegenerative disorders. The compound's unique dual functionality (thiol + hydroxyl) continues to inspire innovative applications across chemical biology and precision medicine.